Cas no 1173022-43-9 ((2H)Chlorane;trideuteriomethyl N,N,N'-trideuteriocarbamimidate)

• Product Name: (2H)Chlorane;trideuteriomethyl N,N,N'-trideuteriocarbamimidate
• CAS No: 1173022-43-9
• MF: C₂H₇ClN₂O
• MW: 117.585911035538
• CID: 2615306
• Update Time: 2023-08-07

(2H)Chlorane;trideuteriomethyl N,N,N'-trideuteriocarbamimidate Chemical and Physical Properties

Names and Identifiers

• O-Methylisourea-d6 deuteriochloride
• (~2~H_3_)Methyl (~2~H_3_)carbamimidate--(~2~H)hydrogen chloride (1/1)
• (2H)Chlorane;trideuteriomethyl N,N,N'-trideuteriocarbamimidate

• Inchi： 1S/C2H6N2O.ClH/c1-5-2(3)4;/h1H3,(H3,3,4);1H/i1D3;/hD4
• InChI Key： MUDVUWOLBJRUGF-KYWLLVRESA-N
• SMILES： Cl[2H].O(C([2H])([2H])[2H])/C(=N/[2H])/N([2H])[2H]

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 1
• Complexity: 42.9
• Topological Polar Surface Area: 59.1